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Compound of Interest

Compound Name: MMP-9-IN-9

cat. No.: 82897192

For Researchers, Scientists, and Drug Development Professionals

Introduction

MMP-9-IN-1 is a potent and selective inhibitor of Matrix Metalloproteinase-9 (MMP-9), a zinc-
dependent endopeptidase critically involved in the degradation of extracellular matrix (ECM)
components. Dysregulation of MMP-9 activity is implicated in various pathological processes,
including tumor invasion, metastasis, inflammation, and neurodegenerative diseases. These
application notes provide detailed information on the stability, storage, and handling of MMP-9-
IN-1, along with protocols for its use and stability assessment to ensure reliable and
reproducible experimental outcomes.

Physicochemical Properties

Property Value Reference
Molecular Formula Ci16H17F2N303S [1112]
Molecular Weight 369.39 g/mol [1][2]
Appearance White to off-white solid [1]

CAS Number 502887-71-0

Stability and Storage Conditions

Proper storage of MMP-9-IN-1 is crucial to maintain its integrity and inhibitory activity. Below
are the recommended storage conditions for the compound in both solid form and in solvent.
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Solid Form
Storage Temperature Shelf Life
-20°C 3 years
4°C 2 years

Data sourced from MedChemExpress and GlpBio product information.

In Solvent

Stock solutions of MMP-9-IN-1 should be prepared, aliquoted to avoid repeated freeze-thaw
cycles, and stored at low temperatures.

Storage Temperature Shelf Life
-80°C 2 years
-20°C 1 year

Data sourced from MedChemExpress and GlpBio product information.

Solubility Data

MMP-9-IN-1 exhibits solubility in various organic solvents. For aqueous-based assays, it is
recommended to first dissolve the compound in a minimal amount of DMSO and then dilute
with the aqueous buffer.
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Solvent Solubility Notes
Ultrasonic assistance may be
required. Use freshly opened,
DMSO > 66.67 mg/mL (180.49 mM)

anhydrous DMSO as the

compound is hygroscopic.

In Vivo Formulation 1

> 2.08 mg/mL (5.63 mM)

10% DMSO >> 90% corn oil.

In Vivo Formulation 2

5 mg/mL (13.54 mM)

10% DMSO >> 40% PEG300
>>50% PBS (suspended

solution, requires sonication).

Experimental Protocols
Protocol 1: Preparation of Stock Solutions

Objective: To prepare a concentrated stock solution of MMP-9-IN-1 for use in various assays.

Materials:

e MMP-9-IN-1 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Sterile, polypropylene microcentrifuge tubes

Procedure:

solution for a brief period.

Equilibrate the MMP-9-IN-1 vial to room temperature before opening.
Weigh the desired amount of MMP-9-IN-1 powder in a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration
(e.g., 10 mM or 50 mM).

Vortex the solution until the compound is completely dissolved. If necessary, sonicate the
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 Aliquot the stock solution into smaller volumes in sterile polypropylene tubes to minimize
freeze-thaw cycles.

» Store the aliquots at -20°C or -80°C as per the stability guidelines.

Protocol 2: Stability Assessment of MMP-9-IN-1 in
Solution via HPLC

Objective: To determine the stability of MMP-9-IN-1 in a specific solvent or buffer over time and
under different temperature conditions. This protocol is adapted from general methods for
assessing the stability of small molecule inhibitors.

Materials:

MMP-9-IN-1 stock solution (e.g., 1 mM in DMSO)

» Experimental buffer (e.g., PBS, cell culture medium)

e HPLC system with a UV or PDA detector

e C18 reverse-phase HPLC column

o Acetonitrile (ACN), HPLC grade

o Water, HPLC grade

» Formic acid or Trifluoroacetic acid (TFA)

¢ Incubators or water baths set to desired temperatures (e.g., 4°C, 25°C, 37°C)

Workflow for Stability Assessment:
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Preparation
Prepare MMP-9-IN-1 solution
in experimental buffer

'

Analyze Time 0 sample
(establish baseline)

Incubation

Incubate aliquots at
different temperatures
(e.g., 4°C, 25°C, 37°C)

Ana%ysis

Collect samples at
specified time points
(Analyze samples by HPLC)

Calculate remaining MMP-9-IN-1
(Peak Area vs. Time 0)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2897192#mmp-9-in-9-stability-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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